Methyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate hydrochloride

• IUPAC Name: methyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C9H16N2O2.ClH/c1-13-9(12)11-5-6-2-3-8(11)7(10)4-6;/h6-8H,2-5,10H2,1H3;1H
• InChI Key: DIRNJJOZTDDWPP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CC2CCC1C(C2)N.Cl
• Molecular Formula: C9H17ClN2O2
• Molecular Weight: 220.69 g/mol
• CAS RN: 1909326-75-5

Description

“Methyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate hydrochloride” is a chemical compound with the CAS Number: 97791-59-8. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C9H15NO2.ClH/c1-12-9(11)7-4-6-2-3-8(7)10-5-6;/h6-8,10H,2-5H2,1H3;1H. This indicates that the compound consists of a bicyclic structure with an amino group and a carboxylate group.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 198.27 and 205.68. It is available in oil form. The compound should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis of Molecular Scaffolds and Dipeptide Isosters

The compound has been utilized in the synthesis of novel molecular scaffolds and dipeptide isosters. For example, researchers synthesized N-Fmoc-protected dipeptide isoster methyl (1S,2S,5S,6R)-2exo-hydroxymethyl-7,8-dioxa-3-azabicyclo[3.2.1]octane-6exo-carboxylate (BTS) from (R,R)-tartaric acid and O-benzyl-L-serine, providing a platform for peptidomimetic synthesis (Cini et al., 2002).

Structural Analysis and Characterization

The structural and molecular characterization of related compounds provides insights into their conformational properties. For instance, the synthesis and structure of chiral (2S, 5S)-tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate were detailed, highlighting the compound's orthorhombic space group and lactone and piperidine groups (Moriguchi et al., 2014). Another study synthesized and characterized the tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, determining its monoclinic space group and 1:1 ratio of diastereomers in the crystal (Moriguchi et al., 2014).

Synthesis of Tropane Alkaloids

The compound serves as a key intermediate in the synthesis of tropane alkaloids. For instance, ring-closing iodoamination was used to synthesize (+)-pseudococaine hydrochloride, demonstrating the compound's utility in complex organic synthesis (Brock et al., 2012).

Optimization of Chemical Synthesis Processes

The compound has been involved in process optimization in chemical synthesis. For example, it was used as a key intermediate in the synthesis of gliclazide, with the study focusing on converting secondary mother liquor into nitroso compounds to improve yield and reduce waste (Dong, 2011).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that the compound’s mechanism of action could be related to its structural similarity to tropane alkaloids, but this would require further investigation.

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335. These statements indicate that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.